Cas no 1806945-86-7 (3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-sulfonamide
• CAS No: 1806945-86-7
• MF: C₆H₅F₂N₃O₅S
• MW: 269.18280673027
• CID: 4889122
• Update Time: 2025-06-07

3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-sulfonamide

• Inchi： 1S/C6H5F2N3O5S/c7-5(8)4-2(11(13)14)1-3(12)10-6(4)17(9,15)16/h1,5H,(H,10,12)(H2,9,15,16)
• InChI Key： KIVWZTOFDGBJOI-UHFFFAOYSA-N
• SMILES： S(C1=C(C(F)F)C(=CC(N1)=O)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 539
• XLogP3: -1.3
• Topological Polar Surface Area: 144

Additional information on 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-sulfonamide

Introduction to 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-sulfonamide (CAS No. 1806945-86-7)

3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-sulfonamide (CAS No. 1806945-86-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the nitropyridine class, which is well-documented for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a difluoromethyl group and a sulfonamide moiety in its molecular structure enhances its chemical reactivity and biological efficacy, making it a promising candidate for further research and development.

The difluoromethyl group (–CF₂–) is a key structural feature that contributes to the compound's stability and metabolic resistance, which are critical factors in drug design. This moiety is often incorporated into molecules to improve bioavailability and reduce susceptibility to enzymatic degradation. In contrast, the hydroxy group (–OH) at the 6-position of the pyridine ring introduces polarity and hydrogen bonding capabilities, which can influence binding affinity to biological targets. The nitro group (–NO₂) at the 4-position is another critical component that modulates electronic properties and can serve as a site for further functionalization.

3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-sulfonamide has been studied in various contexts, particularly in the development of novel therapeutic agents. Recent research has highlighted its potential as an intermediate in synthesizing bioactive molecules targeting inflammatory pathways. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

One of the most compelling aspects of this compound is its versatility in drug design. The sulfonamide group (–SO₂NH₂) is a well-established pharmacophore known for its ability to enhance binding interactions with biological targets due to its strong hydrogen bonding capacity. This feature makes it particularly useful in designing small-molecule inhibitors for therapeutic applications. Additionally, the nitropyridine core provides a scaffold that can be modified through various chemical reactions, allowing researchers to fine-tune biological activity and selectivity.

In recent years, there has been growing interest in exploring the antimicrobial properties of nitropyridine derivatives. Preliminary studies on 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-sulfonamide have shown promising results against certain resistant bacterial strains. The combination of the difluoromethyl, hydroxy, nitro, and sulfonamide groups appears to disrupt bacterial cell wall synthesis and metabolic pathways, offering a novel approach to combating infections caused by multidrug-resistant organisms.

The compound's potential extends beyond antimicrobial applications. Researchers are also investigating its role in anticancer therapy. The structural motifs present in this molecule suggest that it may interfere with key signaling pathways involved in tumor growth and progression. Specifically, the ability of the sulfonamide group to interact with protein targets has been exploited in designing inhibitors of kinases and other enzymes implicated in cancer biology. Furthermore, the electron-withdrawing nature of the nitro group can enhance binding affinity to DNA-binding proteins, which could be leveraged for targeted therapies.

The synthesis of 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions at the pyridine ring followed by functional group interconversions. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability, making it more feasible for industrial applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with potential biological targets. These studies have provided insights into how modifications at specific positions within the molecule can enhance potency and selectivity. For example, computational analysis has revealed that introducing additional substituents at the 2-position or 5-position could further optimize activity against certain enzymes or receptors.

The pharmacokinetic profile of 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-sulfonamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary pharmacokinetic studies suggest that it exhibits moderate oral bioavailability and undergoes biotransformation via Phase II metabolism pathways involving glucuronidation and sulfation.

In conclusion,3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-sulfonamide (CAS No. 1806945-86-7) represents a fascinating molecule with broad therapeutic potential. Its unique structural composition—featuring a difluoromethyl, hydroxy, nitro, and sulfonamide group—makes it an attractive scaffold for developing novel pharmaceutical agents targeting inflammation, infection, and cancer. Ongoing research continues to uncover new applications for this compound, underscoring its importance in medicinal chemistry.